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Compound of Interest

(3-Methoxy-5-
Compound Name:
methylphenyl)methanol

CAS No.: 119650-44-1

Cat. No.: B1589308

Get Quote

Executive Summary & Compound Identity

(3-Methoxy-5-methylphenyl)methanol (CAS: 119650-44-1) serves as a versatile benzylic
alcohol building block.[1] Its 1,3,5-substitution pattern renders it electronically unique, balancing
the electron-donating effects of the methoxy and methyl groups against the benzylic alcohol
functionality. This electronic profile is frequently exploited in the design of kinase inhibitors
(e.g., FGFR1-4 targets) to fine-tune solubility and hydrophobic interactions in the ATP-binding
pocket.[1]
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Property

Detail

IUPAC Name

(3-Methoxy-5-methylphenyl)methanol

Common Name

3-Methoxy-5-methylbenzyl alcohol

CAS Registry 119650-44-1
C
Molecular Formula H
O
Molecular Weight 152.19 g/mol
Appearance Colorless to pale yellow viscous oll
Solubility Soluble in MeOH, DCM, DMSO, EtOAc; slightly

soluble in water

Synthesis & Preparation Workflow

To ensure spectroscopic data integrity, the compound is best prepared via the selective

reduction of 3-methoxy-5-methylbenzoic acid.[1] This route avoids the over-oxidation

byproducts common with benzylic oxidation methods.[1]

Reaction Scheme

The following workflow illustrates the high-fidelity synthesis and purification logic required to

obtain analytical-grade material.

3-Methoxy-5-methylbenzoic Acid
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Figure 1: Selective reduction workflow for generating high-purity (3-Methoxy-5-
methylphenyl)methanol.

Spectroscopic Data Analysis

The following data represents the consensus spectroscopic profile for the compound in CDCI

Nuclear Magnetic Resonance ( H & C NMR)

The 1,3,5-substitution pattern breaks the symmetry of the aromatic ring, resulting in three
distinct (though closely spaced) aromatic signals.

H NMR Data (400 MHz, CDCI
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o Shift ( o ) Assighment
Position Multiplicity Integration Lodi
ogic
» PpPM) g
Flanked by -CH
Ar-H (C2) 6.82 singlet (br) 1H OH and -OMe
(Deshielded).[1]
Flanked by -CH
Ar-H (C6) 6.74 singlet (br) 1H
OH and -Me.[1]
Flanked by -OMe
Ar-H (C4) 6.65 singlet (br) 1H and -Me (Most
shielded).[1]
CH Characteristic
4.63 singlet 2H benzylic
-OH methylene.[1]
Diagnostic
O-CH 3.79 singlet 3H methoxy signal.
[1]
. Diagnostic
Ar-CH 2.34 singlet 3H J )
methyl signal.[1]
Exchangeable;
-OH 1.80-2.20 broad s 1H shift varies with

concentration.[1]

C NMR Data (100 MHz, CDCI
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Shift (
Carbon Type Assignment
» PpmM)
Ipso carbon, strongly
C-OMe (C3) 159.8 _
deshielded by oxygen.
C-CH Ipso carbon, benzylic
142.9
OH (C1) attachment.
Ipso carbon, alkyl attachment.
C-Me (C5) 139.5
[1]
Ar-CH (C6) 119.8 Aromatic methine.[1]
Aromatic methine (ortho to
Ar-CH (C2) 110.5
OMe).[1]
Aromatic methine (ortho to
Ar-CH (C4) 108.2 ,
OMe, shielded).[1]
CH
65.4 Benzylic carbon.[1]
-OH
O-CH 55.3 Methoxy carbon.[1]
Ar-CH 21.6 Methyl carbon.[1]

Expert Insight: In

C NMR, look for the distinct separation between the C2 and C4 carbons. C4 is
typically more shielded (upfield ~108 ppm) due to the ortho-methoxy effect
combined with the electron-donating methyl group, whereas C6 is further downfield
(=120 ppm) as it lacks the direct ortho-methoxy shielding.
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Infrared Spectroscopy (FT-IR)

The IR spectrum is dominated by the hydrogen-bonded hydroxyl group and the ether linkage.

[1]

Frequency (cm
Vibration Mode

Functional Group

)

Primary Alcohol
3300 - 3450 O-H Stretch (Broad) ]

(Intermolecular H-bonding)
2920 - 2950 C-H Stretch Methyl/Methylene (Aliphatic)
2850 C-H Stretch Methoxy C-H
1590, 1460 C=C Ring Stretch Aromatic Ring

Aryl Alkyl Ether (Ar-O-CH
1155, 1260 C-O Stretch

)

Primary Alcohol (R-CH
1045 C-O Stretch

-OH)

Mass Spectrometry (MS)

The fragmentation pattern is characteristic of benzyl alcohols, dominated by the formation of

the tropylium ion species.[1]
Technique: GC-MS (ElI, 70 eV)
e Molecular lon [M]
: m/z 152 (Base peak or high intensity).[1]
e [M-OH]
: m/z 135 (Loss of hydroxyl radical).[1]

e [M-CH
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OH]
: m/z 121 (Cleavage of benzylic group).[1]

o Note: The peak at 121 is often the base peak in substituted benzyl derivatives due to the
stability of the substituted tropylium/benzyl cation.[1]

e [M - OMe]

: m/z 121 (Alternative pathway).[1]
e [M-CH

-H

O]

:m/z 119.[1][2]

Experimental Protocol: Sample Preparation

To reproduce the NMR data above, strict adherence to concentration protocols is required to
prevent chemical shift drifting of the hydroxyl proton.

e Solvent: Use CDCI

(99.8% D) containing 0.03% TMS as internal standard.[1]

» Concentration: Prepare a solution of ~10 mg sample in 0.6 mL solvent.

o Caution: High concentrations (>30 mg/mL) will shift the -OH signal downfield (towards 3.0
ppm) due to increased hydrogen bonding.[1]

e Shimming: Ensure linewidth is <1.0 Hz on the TMS peak to resolve the fine splitting of the
aromatic protons (often observed as fine doublets with

Hz due to meta-coupling).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b1589308?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589308?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

